2-(3-fluorophenoxy)-N-(2-phenoxyethyl)propanamide

• IUPAC Name: 2-(3-fluorophenoxy)-N-(2-phenoxyethyl)propanamide
• InChI: InChI=1S/C17H18FNO3/c1-13(22-16-9-5-6-14(18)12-16)17(20)19-10-11-21-15-7-3-2-4-8-15/h2-9,12-13H,10-11H2,1H3,(H,19,20)
• InChI Key: SCPYMWCMHOVRIE-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCCOC1=CC=CC=C1)OC2=CC(=CC=C2)F
• Molecular Formula: C17H18FNO3
• Molecular Weight: 303.33 g/mol

Description

2-(3-fluorophenoxy)-N-(2-phenoxyethyl)propanamide is a chemical compound that belongs to the class of amides. It is also known by its chemical name, FPEP. This chemical compound has gained attention in scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

Pharmacokinetics and Metabolism

• Selective Androgen Receptor Modulators (SARMs) : Compounds similar to 2-(3-fluorophenoxy)-N-(2-phenoxyethyl)propanamide, such as S-1, have been investigated for their potential as therapeutic agents in treating androgen-dependent diseases like benign hyperplasia. These studies focus on their pharmacokinetics and metabolism in animal models (Wu et al., 2006).

Photochemistry

• Photoreactions in Different Solvents : Studies have shown that similar compounds undergo distinct photoreactions in different solvents, such as acetonitrile and 2-propanol. This has implications for understanding their behavior under various environmental conditions and could be relevant for designing photostable drugs (Watanabe et al., 2015).

Materials Science

• Liquid Crystal Alignment : Research into derivatives of 2-(3-fluorophenoxy)-N-(2-phenoxyethyl)propanamide has led to the development of materials that promote photoalignment in liquid crystal displays (LCDs). These findings are significant for improving the performance and durability of LCDs (Hegde et al., 2013).

Antibacterial and Antifungal Agents

• Novel Derivatives as Antimicrobials : Some derivatives have been synthesized and tested for their antibacterial and antifungal properties, showing promising results against various microbial strains. This suggests potential applications in developing new antimicrobial agents (Helal et al., 2013).

Biomedical Applications

• Fluorescent Indicators : Compounds related to 2-(3-fluorophenoxy)-N-(2-phenoxyethyl)propanamide have been used to create fluorescent indicators for cytosolic calcium, aiding in the study of cellular processes (Minta et al., 1989).

Electronic Applications

• Electrolyte Additives for Li-ion Batteries : Isocyanate derivatives, related in structure, have been used to improve the performance of lithium-ion batteries, highlighting their potential in electronic device manufacturing (Zhang, 2006).

Environmental Applications

• Sensing of Fluoride Ions : Derivatives of this compound have been used to develop sensors for detecting fluoride ions in water, crucial for environmental monitoring (Hirai et al., 2016).